molecular formula C8H18FNO2 B6253900 4-fluoro-4-methylpentan-1-amine, acetic acid CAS No. 1455037-27-0

4-fluoro-4-methylpentan-1-amine, acetic acid

Cat. No. B6253900
CAS RN: 1455037-27-0
M. Wt: 179.2
InChI Key:
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Description

4-Fluoro-4-methylpentan-1-amine, acetic acid (FMPA-AA) is a synthetic compound derived from the amino acid leucine. It is an analog of the naturally occurring amino acid, 4-methylpentan-1-amine (MPA). FMPA-AA is a versatile compound with a variety of applications in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-4-methylpentan-1-amine, acetic acid is not well understood, but it is believed to interact with proteins and enzymes in a similar manner to other amino acids. Specifically, it is thought to bind to active sites on proteins and enzymes and to participate in the formation of covalent bonds with other molecules. Additionally, 4-fluoro-4-methylpentan-1-amine, acetic acid is thought to interact with the cell membrane, which could explain its effects on biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-4-methylpentan-1-amine, acetic acid have not been extensively studied. However, it has been shown to have an effect on the activity of certain enzymes, such as the enzyme acetylcholinesterase. Additionally, 4-fluoro-4-methylpentan-1-amine, acetic acid has been shown to inhibit the growth of certain bacteria and fungi, suggesting that it may have antimicrobial properties.

Advantages and Limitations for Lab Experiments

4-fluoro-4-methylpentan-1-amine, acetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable at room temperature. Additionally, it can be used in a variety of applications, from organic synthesis to enzyme kinetics studies. However, there are some limitations to its use. For example, it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it has a low melting point, which can make it difficult to handle in certain experiments.

Future Directions

There are several potential future directions for research on 4-fluoro-4-methylpentan-1-amine, acetic acid. These include further investigation of its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug development. Additionally, further research is needed to determine the optimal conditions for its synthesis and use in laboratory experiments. Finally, research is needed to explore the potential toxicity of 4-fluoro-4-methylpentan-1-amine, acetic acid and to develop methods to reduce its toxicity.

Synthesis Methods

4-fluoro-4-methylpentan-1-amine, acetic acid can be synthesized by reacting 4-methylpentan-1-amine (MPA) with fluoroacetic acid (FAA) in an aqueous solution. The reaction is catalyzed by an acid, such as hydrochloric acid, and the reaction is typically conducted at room temperature. The product of the reaction is 4-fluoro-4-methylpentan-1-amine, acetic acid, which can be isolated by precipitation and purified by recrystallization.

Scientific Research Applications

4-fluoro-4-methylpentan-1-amine, acetic acid has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of various organic compounds, including peptides and proteins. It is also used as a reagent in organic synthesis, as a ligand for metal complexes, and as a substrate for the production of various enzymes. Additionally, 4-fluoro-4-methylpentan-1-amine, acetic acid has been used in the study of enzyme kinetics and for the determination of enzyme activity.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-4-methylpentan-1-amine, acetic acid involves the reaction of 4-fluoro-4-methylpentan-1-amine with acetic anhydride in the presence of a catalyst to form the corresponding acetylated amine. The acetylated amine is then hydrolyzed to yield the final product, 4-fluoro-4-methylpentan-1-amine, acetic acid.", "Starting Materials": [ "4-fluoro-4-methylpentan-1-amine", "Acetic anhydride", "Catalyst", "Water" ], "Reaction": [ "Step 1: 4-fluoro-4-methylpentan-1-amine is reacted with acetic anhydride in the presence of a catalyst at room temperature.", "Step 2: The reaction mixture is stirred for several hours until completion.", "Step 3: The resulting acetylated amine is then hydrolyzed by adding water to the reaction mixture.", "Step 4: The mixture is heated to reflux for several hours until the hydrolysis is complete.", "Step 5: The product is then extracted with an organic solvent and purified by recrystallization or chromatography to yield 4-fluoro-4-methylpentan-1-amine, acetic acid." ] }

CAS RN

1455037-27-0

Product Name

4-fluoro-4-methylpentan-1-amine, acetic acid

Molecular Formula

C8H18FNO2

Molecular Weight

179.2

Purity

95

Origin of Product

United States

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